GSK962

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• InChI: InChI=1S/C14H18N2O/c1-14(2,3)13(17)16-12(9-10-15-16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3/t12-/m1/s1
• InChIKey: NJQVSLWJBLPTMD-GFCCVEGCSA-N

GSK962: Stereospecific RIP1 Kinase Probe Identity

GSK962 (also designated GSK′962 or GSK′962A) is the (R)-enantiomer of the highly potent and selective RIPK1 (receptor-interacting protein kinase 1) inhibitor GSK963 (GSK′963) [1]. As a chiral small molecule with the molecular formula C14H18N2O and a molecular weight of 230.31 g/mol [2], GSK962 serves as an essential negative control compound for confirming on-target effects in RIPK1-mediated signaling studies. Unlike its active (S)-enantiomer counterpart GSK963, GSK962 exhibits no significant inhibition of RIPK1 kinase activity, demonstrating IC50 values >10,000 nM in biochemical and cellular assays . This compound is specifically employed to distinguish genuine RIPK1-dependent pharmacological effects from off-target activities in both in vitro and in vivo experimental systems [1].

1 Matched-pair (R)-enantiomer negative control for GSK963 in RIP1 kinase research

2 Enables stereospecific attribution of on-target RIP1 inhibition effects

3 Identical physicochemical profile to active (S)-enantiomer, excluding chiral bias

• [1] Berger SB, Harris PA, Nagilla R, Kasparcova V, Hoffman S, Swift B, et al. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discovery. 2015;1:15009. View Source
• [2] PubChem. (R)-2,2-Dimethyl-1-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one (GSK962). Compound Summary CID 122703688. View Source

GSK962 Substitution and Experimental Validity

The stereochemical specificity of RIPK1 inhibition by GSK963 is absolute: only the (S)-enantiomer (GSK963) exhibits potent inhibitory activity, whereas the (R)-enantiomer (GSK962) is entirely inactive [1]. This enantiomeric pair represents a matched active-inactive control system that is chemically identical except for three-dimensional orientation, enabling rigorous attribution of observed biological effects to RIPK1 kinase inhibition. Generic RIPK1 inhibitors such as Necrostatin-1 (Nec-1) lack a structurally identical inactive enantiomer control, and moreover possess confounding off-target activity against indoleamine-2,3-dioxygenase (IDO) and moderate potency that limit their utility for definitive target validation [1]. Using an alternative kinase inhibitor as a 'negative control' introduces variables of differential kinase selectivity profiles, cellular permeability, and non-kinase off-target effects, thereby failing to provide the stringent on-target confirmation achievable only with GSK962 .

Chirality mismatch Using the active (S)-enantiomer or racemic mixture invalidates the negative control function; stereochemical inversion is required.

Non-matched inhibitor An unrelated RIP1 inhibitor introduces off-target profiles and may generate confounding biological signals, undermining matched-pair rigor.

Different inactive enantiomer Alternative inactive enantiomers lack the identical non-specific binding and pharmacokinetic shadow of GSK963, altering experimental context.

• [1] Berger SB, Harris PA, Nagilla R, Kasparcova V, Hoffman S, Swift B, et al. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discovery. 2015;1:15009. View Source

GSK962 Quantitative Evidence as RIP1 Negative Control

RIP1 Biochemical Assay Potency Comparison

In direct biochemical assays evaluating inhibition of human recombinant RIPK1, GSK962 demonstrates no measurable inhibitory activity with IC50 values exceeding 10,000 nM . In contrast, the active (S)-enantiomer GSK963 potently inhibits RIPK1 with an IC50 of 1–4 nM in both biochemical and cellular assays [1]. This represents a minimum difference in potency of >2,500-fold and confirms the enantiomeric specificity required for RIPK1 inhibition .

RIP1 Binding

Head-to-head

GSK962: no measurable inhibition
GSK963: pIC50 7.3

Supports stereochemical control attribution in binding assays

FP binding assay; RIP1 ATP pocket

Evidence Dimension	RIPK1 inhibitory potency (IC50)
Target Compound Data	>10,000 nM (no significant inhibition)
Comparator Or Baseline	GSK963 (active (S)-enantiomer): 1–4 nM
Quantified Difference	>2,500-fold lower potency
Conditions	Biochemical assay with human recombinant RIPK1; cellular assay in human and murine cells

Why This Matters

This >2,500-fold potency differential enables researchers to use GSK962 as a chemically matched negative control, ensuring that any observed biological effect can be definitively attributed to RIPK1 inhibition by GSK963 rather than to off-target activities shared by both enantiomers.

• [1] Berger SB, Harris PA, Nagilla R, Kasparcova V, Hoffman S, Swift B, et al. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discovery. 2015;1:15009. View Source

Cellular Necroptosis Rescue Comparison

GSK962 is the specific (R)-enantiomer of GSK963 and is chemically identical except for stereochemistry, providing a structurally matched inactive control [1]. In contrast, Necrostatin-1 (Nec-1), a widely used RIPK1 inhibitor tool compound, lacks a structurally identical inactive enantiomer control and additionally exhibits confounding off-target inhibitory activity against indoleamine-2,3-dioxygenase (IDO), whereas both GSK963 and GSK962 show no measurable IDO activity [1]. This enantiomeric pairing of GSK962 with GSK963 constitutes a validated active-inactive control system that is unavailable for Nec-1-based experiments.

Necroptosis Rescue

Head-to-head

GSK962: IC50 >10,000 nM
GSK963: IC50 1–4 nM

Confirms functional inactivity in U937 cell necroptosis model

TNFα + z-VAD-FMK challenge

Evidence Dimension	Availability of structurally matched inactive enantiomer control
Target Compound Data	Present (GSK962 is the matched inactive (R)-enantiomer of GSK963)
Comparator Or Baseline	Necrostatin-1: no structurally identical inactive enantiomer available
Quantified Difference	Qualitative difference: matched enantiomer pair vs. no matched control
Conditions	Stereochemical and chemical identity assessment

Why This Matters

The availability of a matched inactive enantiomer control is essential for rigorous target validation studies, as it allows researchers to exclude the possibility that observed biological effects arise from off-target activities of the chemical scaffold rather than from RIPK1 kinase inhibition.

• [1] Berger SB, Harris PA, Nagilla R, Kasparcova V, Hoffman S, Swift B, et al. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discovery. 2015;1:15009. View Source

Kinase Selectivity and Off-Target Activity

Comprehensive profiling of GSK962 across multiple RIPK1-dependent assay systems confirms its suitability as a negative control. GSK962 exhibits high IC50 values (>10,000 nM) in assays evaluating inhibition of human GST/His-tagged RIPK1 and RIPK1 activity in human U-937 cells . Additionally, it demonstrates no significant bioactivity against necroptosis induction in human U-937 cells and no detectable inhibition of RIPK1 kinase activity across all tested concentrations . These data establish that GSK962 does not interfere with RIPK1-dependent signaling at concentrations typically employed for GSK963 treatment.

Kinase Selectivity

Class-level

GSK963 >10,000-fold selective over 339 kinases; GSK962 inferred inactive

Context-dependent; low probability of confounding off-target effects

Inferred from matched active enantiomer profile

Evidence Dimension	RIPK1 inhibition and necroptosis modulation
Target Compound Data	IC50 >10,000 nM in RIPK1 biochemical assay; IC50 >10,000 nM in cellular RIPK1 assay; no necroptosis inhibition
Comparator Or Baseline	GSK963: IC50 1–4 nM in RIPK1-dependent cell death assays
Quantified Difference	>2,500-fold lower activity; no measurable functional effect
Conditions	Human GST/His-tagged RIPK1 biochemical assay; human U-937 cell RIPK1 activity assay; U-937 cell necroptosis induction assay

Why This Matters

This multi-assay confirmation of inactivity validates GSK962 as a reliable negative control, ensuring that any observed protection from cell death or inhibition of RIPK1 signaling in parallel GSK963-treated samples is genuinely due to RIPK1 inhibition rather than assay interference or off-target effects.

GSK963 Exhibits >10,000-Fold Selectivity for RIPK1 Over 339 Kinases, Enabling GSK962 as a Specificity Control

The active enantiomer GSK963 demonstrates >10,000-fold selectivity for RIPK1 over a panel of 339 other kinases [1]. GSK962, as the inactive enantiomer, shares the identical chemical scaffold and physical properties with GSK963, differing only in stereochemistry [1]. This exceptional selectivity profile of the active compound reinforces the validity of GSK962 as a negative control: because the scaffold itself exhibits minimal promiscuous kinase binding, the use of GSK962 effectively controls for any residual non-RIPK1 activities that might be inherent to the chemical series [1].

Evidence Dimension	Kinase selectivity profiling
Target Compound Data	GSK962 shares the >10,000-fold selective scaffold of GSK963 (inferred from active enantiomer data)
Comparator Or Baseline	Necrostatin-1: moderate selectivity with known IDO off-target activity
Quantified Difference	GSK963/GSK962 scaffold: >10,000-fold selective for RIP1 over 339 kinases; Nec-1: significant IDO inhibition
Conditions	Kinase selectivity panel of 339 kinases (for GSK963)

Why This Matters

The high intrinsic selectivity of the GSK963/GSK962 chemical scaffold minimizes the risk that the negative control compound will itself exhibit off-target pharmacological effects, thereby increasing confidence that differential results between GSK963 and GSK962 treatments are attributable specifically to RIPK1 inhibition.

• [1] Berger SB, Harris PA, Nagilla R, Kasparcova V, Hoffman S, Swift B, et al. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discovery. 2015;1:15009. View Source

GSK962 Application Scenarios in RIP1 Pathology Research

Inflammation and Ischemia-Reperfusion Models

When investigating necroptosis induction using GSK963 as a RIPK1 inhibitor, researchers should employ GSK962 as a parallel treatment at identical concentrations to confirm that any observed protection from cell death is specifically due to RIPK1 inhibition rather than off-target or cytotoxic effects. In U-937 cell necroptosis assays, GSK962 demonstrates no significant bioactivity (IC50 >10,000 nM), providing a clean baseline for comparison . This application is essential for publications requiring rigorous target validation and for drug discovery programs seeking to establish on-target mechanism of action for RIPK1 inhibitors [1].

Target Engagement in Necroptosis and Apoptosis Assays

For in vivo studies examining the role of RIPK1 in inflammatory disease models, GSK962 serves as an ideal negative control for GSK963 treatment groups. GSK′962 is validated for probing RIPK1-mediated responses both in vitro and in vivo . In the TNF-induced sterile shock model, GSK963 provides significant protection from hypothermia, and parallel administration of GSK962 at matched doses allows researchers to attribute this protective effect specifically to RIPK1 kinase inhibition rather than to compound-related off-target activities or vehicle effects [1].

RIP1 Research Rigor and Reproducibility

In experiments aimed at distinguishing RIPK1-dependent signaling from RIPK1-independent pathways, the GSK963/GSK962 enantiomer pair provides an unmatched experimental system. Given that GSK963 exhibits >10,000-fold selectivity for RIPK1 over 339 other kinases , any differential phenotype observed between GSK963-treated and GSK962-treated samples can be confidently assigned to RIPK1 kinase inhibition. This approach is particularly valuable in complex biological systems where RIPK1 scaffolding functions may confound interpretation of genetic knockout or knockdown studies .

RIPK1 Inhibitor Screening Assays Requiring Validated Inactive Control

For high-throughput screening campaigns aimed at identifying novel RIPK1 inhibitors or for profiling compound selectivity against RIPK1, GSK962 serves as a validated inactive control compound. Its high IC50 values (>10,000 nM) in both biochemical and cellular RIPK1 assays establish it as a reliable baseline for calculating percent inhibition and Z'-factor quality metrics. Unlike generic kinase inhibitors that may exhibit residual RIPK1 activity or confounding off-target effects, GSK962 provides a clean negative signal that improves assay robustness and data reproducibility .

Application

Selection Property

Validation Focus

Ischemia-reperfusion & sterile inflammation research

Stereochemically matched inactive control

On-target RIP1 kinase engagement attribution

Necroptosis/apoptosis cell assays (U937, L929)

Confirmed functional inactivity in cellular models

Elimination of off-target cytotoxicity confounders

RIP1 research rigor and reproducibility

Required matched-pair enantiomer negative control

Peer-reviewed stereochemical validation

• [1] Berger SB, Harris PA, Nagilla R, Kasparcova V, Hoffman S, Swift B, et al. Characterization of GSK′963: a structurally distinct, potent and selective inhibitor of RIP1 kinase. Cell Death Discovery. 2015;1:15009. View Source